2-((2-(2-Hydroxyethoxy)ethyl)amino)-4-oxo-4-(m-tolylamino)butanoic acid

• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethylamino]-4-(3-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C15H22N2O5/c1-11-3-2-4-12(9-11)17-14(19)10-13(15(20)21)16-5-7-22-8-6-18/h2-4,9,13,16,18H,5-8,10H2,1H3,(H,17,19)(H,20,21)
• InChI Key: OGCKQEMJDPLMIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC(C(=O)O)NCCOCCO
• Molecular Formula: C15H22N2O5
• Molecular Weight: 310.35 g/mol

Description

2-((2-(2-Hydroxyethoxy)ethyl)amino)-4-oxo-4-(m-tolylamino)butanoic acid, also known as MT 2, is a synthetic melanocortin receptor agonist that is used in scientific research. It is a potent and selective agonist of the melanocortin 1 receptor (MC1R) and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Polymer Applications

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Medicinal Chemistry and Drug Design

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Chemical Synthesis and Reactivity

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Atmospheric Chemistry and Environmental Impact

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